Cas no 632350-27-7 (5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid)

• Product Name: 5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid
• CAS No: 632350-27-7
• MF: C₂₁H₂₀N₂O₄
• MW: 364.394505500793
• CID: 4083593
• PubChem ID: 85894773
• Update Time: 2025-05-19

5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• Norvaline, 5-cyano-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• 5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid
• EN300-814198
• 5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• 632350-27-7

• Inchi： 1S/C21H20N2O4/c22-12-6-5-11-19(20(24)25)23-21(26)27-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-19H,5-6,11,13H2,(H,23,26)(H,24,25)
• InChI Key： RJQIOAQRUCUXGL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 364.14230712Da
• Monoisotopic Mass: 364.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 99.4Ų

Additional information on 5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid

5-Cyano-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanoic Acid: A Comprehensive Overview

5-Cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid, also known by its CAS registry number CAS No. 632350-27-7, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which combines a cyano group, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanoic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in the compound's reactivity and functionality.

The structure of this compound is particularly notable due to the presence of the Fmoc group, which is attached to the amino group at the second position of the pentanoic acid backbone. This arrangement makes it a valuable tool in various chemical reactions, including peptide coupling and other bioconjugation reactions. Recent studies have highlighted its potential in drug delivery systems and as a building block for more complex molecules.

One of the most recent advancements involving this compound is its application in the synthesis of bioactive molecules. Researchers have utilized its unique properties to develop novel compounds with potential therapeutic applications. For instance, studies published in 2023 have demonstrated its role in the construction of peptidomimetics that exhibit promising anti-cancer activity. These findings underscore the importance of CAS No. 632350-27-7 in modern drug discovery pipelines.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic route often depends on the desired scale and purity of the product. Recent optimizations have focused on improving yields and reducing reaction times, making it more accessible for large-scale production.

The physical properties of 5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various conditions has been extensively studied, with results indicating that it remains stable under mild acidic and basic conditions.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on aquatic ecosystems. However, further research is needed to fully understand its environmental fate and mitigate potential risks.

In conclusion, CAS No. 632350-27-7, or 5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoic acid, stands as a versatile compound with wide-ranging applications in chemistry and biology. Its unique structure, coupled with recent advancements in its synthesis and application, positions it as a key player in future research endeavors.